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Compound of Interest

Compound Name: Isoamyl acetate

Cat. No.: B031805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of isoamyl acetate (isopentyl acetate), an organic compound with significant applications in

the pharmaceutical, food, and cosmetic industries. This document consolidates essential data,

details experimental methodologies for property determination, and illustrates the interplay

between key thermodynamic parameters.

Core Thermodynamic Data
The following tables summarize the key quantitative thermodynamic properties of isoamyl
acetate, facilitating easy comparison and reference.

Table 1: Fundamental Physical and Thermodynamic Properties of Isoamyl Acetate
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Property Value Units Conditions

Molecular Formula C₇H₁₄O₂ - -

Molar Mass 130.187 g·mol⁻¹ -

Boiling Point 142 °C
at 101.325 kPa (760

mmHg)[1]

Melting Point -78 °C [1]

Heat of Combustion -4362.2 kJ·mol⁻¹ at 20 °C

Enthalpy of

Vaporization
43.9 kJ·mol⁻¹ -

Critical Temperature 326.1 °C [2]

Critical Pressure 2.84 MPa [2]

Table 2: Density of Isoamyl Acetate at Various Temperatures

Temperature (°C) Density (g/cm³)

15 0.876[2]

20 0.872

25 0.876[3]

Table 3: Vapor Pressure of Isoamyl Acetate at Various Temperatures

Temperature (°C) Vapor Pressure (mmHg) Vapor Pressure (kPa)

20 4 0.533[1]

25 5 0.667

Table 4: Solubility of Isoamyl Acetate
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Solvent Solubility Conditions

Water Slightly soluble (0.3 g/100 mL) 20 °C[1]

Organic Solvents Very soluble
Most common organic

solvents[1]

Experimental Protocols
The determination of the thermodynamic properties of isoamyl acetate requires precise and

standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Specific Heat Capacity by Differential
Scanning Calorimetry (DSC)
The specific heat capacity of liquid isoamyl acetate can be determined using differential

scanning calorimetry, following a method based on ASTM E1269.[4][5]

Apparatus:

Differential Scanning Calorimeter (DSC) with a cooling accessory.

Hermetically sealed aluminum pans.

Sapphire standard for calibration.

Microbalance.

Procedure:

Calibration: Calibrate the DSC for temperature and enthalpy using indium as a standard.

Calibrate the heat capacity using a sapphire standard.

Sample Preparation: Accurately weigh a sample of high-purity isoamyl acetate (typically 5-

10 mg) into a hermetically sealed aluminum pan. An empty, hermetically sealed pan is used

as a reference.

Experimental Run:
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Place the sample and reference pans into the DSC cell.

Equilibrate the system at the starting temperature (e.g., 0°C).

Heat the sample at a constant rate (e.g., 10°C/min) over the desired temperature range.

Record the heat flow as a function of temperature.

Perform a baseline run with two empty pans.

Perform a calibration run with the sapphire standard.

Data Analysis: The specific heat capacity (Cp) is calculated by comparing the heat flow to the

sample with the heat flow to the sapphire standard and the baseline, using the following

equation:

Cp_sample = (Cp_standard * m_standard * ΔY_sample) / (m_sample * ΔY_standard)

where:

Cp is the specific heat capacity

m is the mass

ΔY is the difference in heat flow between the sample/standard and the baseline.

Determination of Enthalpy of Vaporization by
Calorimetry
The enthalpy of vaporization can be determined calorimetrically by measuring the heat

absorbed during the phase change from liquid to gas.[6][7]

Apparatus:

A vaporization calorimeter (e.g., a Calvet-type microcalorimeter or a custom-built apparatus).

Heating element.

Temperature sensors.
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Flow meter for carrier gas.

Precision balance.

Procedure:

Sample Introduction: A known mass of isoamyl acetate is introduced into the calorimeter's

vaporization chamber.

Vaporization: The sample is heated to its boiling point, and a constant flow of inert carrier gas

(e.g., nitrogen) is passed through the chamber to facilitate vaporization at a steady rate.

Heat Measurement: The electrical energy supplied to the heating element to maintain a

constant temperature during vaporization is precisely measured. This energy input

corresponds to the heat of vaporization.

Mass Determination: The amount of vaporized sample is determined by weighing the

remaining liquid or by condensing and weighing the vapor.

Calculation: The molar enthalpy of vaporization (ΔHvap) is calculated using the formula:

ΔHvap = Q / n

where:

Q is the heat supplied

n is the number of moles of the vaporized substance.

Interrelation of Thermodynamic Properties
The thermodynamic properties of isoamyl acetate are intrinsically linked. The following

diagram illustrates the logical relationships between some of these key parameters.
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Relationship between key thermodynamic properties of isoamyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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